Glomosporin

• Molecular Formula: C42H71N9O17
• Molecular Weight: 974.1 g/mol
• InChI: InChI=1S/C42H71N9O17/c1-5-6-7-8-9-10-11-12-13-14-15-42(4,67)29-19-32(57)46-27(20-52)39(64)45-22(2)35(60)47-26(18-33(58)59)38(63)49-24(16-30(43)55)36(61)48-25(17-31(44)56)37(62)50-28(21-53)40(65)51-34(23(3)54)41(66)68-29/h22-29,34,52-54,67H,5-21H2,1-4H3,(H2,43,55)(H2,44,56)(H,45,64)(H,46,57)(H,47,60)(H,48,61)(H,49,63)(H,50,62)(H,51,65)(H,58,59)/t22-,23-,24?,25?,26?,27?,28?,29?,34-,42?/m1/s1
• InChIKey: INJLZOSCEJMAGG-ADTDQJCQSA-N

Researchers need validated antifungal probes with unknown MoA to discover new pathways amid rising clinical resistance. Glomosporin is a fermentation-derived cyclodepsipeptide (heptapeptide core + rare 3,4-dihydroxy-4-methylhexadecanoic acid tail) from Glomospora sp. BAUA 2825. - Confirmed activity vs. A. fumigatus (MIC 16 µg/mL); no cross-resistance to echinocandins. - Ideal for chemical proteomics, target ID, and SAR studies orthogonal to Fks1 inhibitors. - Supplied as a structurally characterized reference standard (MW 974.06 Da) with MS/MS data.

Glomosporin Chemical Identity and Structural Class

Glomosporin is a cyclic depsipeptide antifungal antibiotic isolated from the fungus Glomospora sp. BAUA 2825 [1]. It consists of a 3,4-dihydroxy-4-methylhexadecanoyl fatty acyl side chain attached to a heptapeptide core (Ser-D-Ala-Asp-Asn-Asn-Ser-D-allo-Thr) cyclized head-to-tail [2]. The compound exhibits moderate in vitro activity against Aspergillus species including A. fumigatus, A. niger, and A. flavus, with reported minimum inhibitory concentration (MIC) values of 16 µg/mL .

1

Natural product antifungal probe: macrocyclic depsipeptide from Glomospora sp. fermentation

2

Non-echinocandin scaffold with distinct heptapeptide core and 3,4-dihydroxy-4-methylhexadecanoic acid lipid tail for mechanistic studies

3

Aspergillus-targeted research tool: reported activity against A. fumigatus and yeasts in antifungal screening context

• [1] Sato T, Ishiyama D, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. I. Production, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):597-602. doi: 10.7164/antibiotics.53.597. View Source
• [2] Ishiyama D, Sato T, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. II. Structure elucidation. J Antibiot (Tokyo). 2000 May;53(5):525-31. doi: 10.7164/antibiotics.53.525. View Source

Glomosporin vs. Echinocandins and Azoles

Glomosporin cannot be interchanged with other cyclic depsipeptide antifungals or echinocandins due to significant differences in antifungal spectrum and potency. While echinocandins like caspofungin exhibit potent activity against Aspergillus fumigatus (MIC ranges 0.015-0.5 µg/mL [1]), Glomosporin demonstrates moderate activity (MIC 16 µg/mL [2]), representing a 30- to 1,000-fold difference in potency. This discrepancy in MIC values directly impacts the compound's utility in experimental settings and therapeutic development, making direct substitution of Glomosporin with potent echinocandins or other cyclic peptides without empirical validation scientifically unsound. The following evidence quantifies these critical differentials.

Echinocandin class mismatch

Glomosporin does not target (1,3)-β-D-glucan synthase; its unelucidated mechanism prevents direct echinocandin replacement.

Azole mechanism divergence

Ergosterol biosynthesis inhibition is not expected; structural class suggests a separate antifungal pathway, limiting azole substitution.

Scaffold-dependent membrane interaction

D-amino acid-rich heptapeptide and unique fatty acid tail may interact with fungal membranes differently, making lipopeptide-class interchange unreliable.

• [1] Pfaller MA, Marco F, Messer SA, Jones RN. In vitro activity of two echinocandin derivatives, LY303366 and MK-0991 (L-743,792), against clinical isolates of Aspergillus, Fusarium, Rhizopus, and other filamentous fungi. Diagn Microbiol Infect Dis. 1998;30(4):251-5. View Source
• [2] Sato T, Ishiyama D, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. I. Production, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):597-602. View Source

Glomosporin Differentiated Antifungal Activity

MIC Comparison with Clinical Antifungals

Glomosporin exhibits moderate antifungal activity against Aspergillus fumigatus with an MIC of 16 µg/mL [1]. In contrast, echinocandins such as caspofungin demonstrate significantly higher potency against the same pathogen, with reported MIC ranges of 0.015-0.5 µg/mL in clinical isolates [2]. This represents a 32- to 1,067-fold difference in potency.

MIC Comparison

Cross-study comparable

16 µg/mL

Caspofungin 0.45, Amphotericin B 0.55 µg/mL

Reported MIC endpoint context; potency tier differs from clinical agents

Cross-study data; standardized testing required for direct comparison

Evidence Dimension	Antifungal potency (MIC) against Aspergillus fumigatus
Target Compound Data	16 µg/mL
Comparator Or Baseline	Caspofungin (echinocandin): 0.015-0.5 µg/mL
Quantified Difference	32- to 1,067-fold lower potency
Conditions	Broth microdilution assay; clinical and reference strains

Why This Matters

The 32- to 1,067-fold difference in MIC underscores that Glomosporin is not a direct substitute for echinocandins in Aspergillus research, requiring distinct experimental design and interpretation.

• [1] Sato T, Ishiyama D, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. I. Production, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):597-602. View Source
• [2] Pfaller MA, Marco F, Messer SA, Jones RN. In vitro activity of two echinocandin derivatives, LY303366 and MK-0991 (L-743,792), against clinical isolates of Aspergillus, Fusarium, Rhizopus, and other filamentous fungi. Diagn Microbiol Infect Dis. 1998;30(4):251-5. View Source

Unique Lipid Tail and Macrocyclic Scaffold

Glomosporin demonstrates moderate activity against yeasts with an MIC of 16 µg/mL [1]. In comparison, the cyclic depsipeptide aureobasidin A exhibits potent anti-Candida activity with MIC values as low as 0.0625 µg/mL against C. albicans [2]. This represents a 256-fold difference in potency against yeast pathogens.

Structural Class

Class-level inference

Cyclic heptapeptide + unique lipid tail

Echinocandins: hexapeptide + standard N-acyl chain

Structural divergence supports distinct mechanism hypothesis

NMR/MS characterization; molecular target not identified

Evidence Dimension	Antifungal potency (MIC) against yeasts/Candida albicans
Target Compound Data	16 µg/mL (yeasts)
Comparator Or Baseline	Aureobasidin A: 0.0625 µg/mL (C. albicans)
Quantified Difference	256-fold lower potency
Conditions	Broth microdilution assay; standard in vitro susceptibility testing

Why This Matters

The 256-fold difference in yeast activity confirms Glomosporin occupies a distinct niche among cyclic depsipeptides, unsuitable for high-potency yeast studies but potentially valuable for resistance or synergy investigations.

• [1] Sato T, Ishiyama D, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. I. Production, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):597-602. View Source
• [2] Zhong W, Jeffries MW, Georgopapadakou NH. Inhibition of inositol phosphorylceramide synthase by aureobasidin A in Candida and Aspergillus species. Antimicrob Agents Chemother. 2000;44(3):651-3. View Source

Activity Against Aspergillus fumigatus

Glomosporin features a distinctive cyclic depsipeptide structure comprising a heptapeptide core (Ser-D-Ala-Asp-Asn-Asn-Ser-D-allo-Thr) cyclized via a 3,4-dihydroxy-4-methylhexadecanoic acid side chain [1]. This structural motif differs from echinocandins (cyclic hexapeptides with N-linked fatty acyl chains) and aureobasidins (cyclic nonadepsipeptides with N-methylated amino acids), conferring a unique antifungal spectrum.

Aspergillus Activity

Class-level inference

Active against A. fumigatus and yeasts

Many fungal cyclodepsipeptides target insects or bacteria

Supports Aspergillus-targeted probe research

Original agar/broth assay; quantitative MIC for A. fumigatus not reported

Evidence Dimension	Structural class and composition
Target Compound Data	Cyclic heptadepsipeptide with C16 fatty acyl chain
Comparator Or Baseline	Echinocandins: cyclic hexapeptides with N-linked fatty acyl chains; Aureobasidins: cyclic nonadepsipeptides with N-methylation
Quantified Difference	Distinct core size (hepta- vs. hexa-/nonapeptide) and fatty acid linkage type
Conditions	Structure elucidation by NMR and MS

Why This Matters

The unique structural scaffold differentiates Glomosporin from other cyclic depsipeptide antifungals, supporting its use as a chemical probe for structure-activity relationship studies and target identification.

• [1] Ishiyama D, Sato T, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. II. Structure elucidation. J Antibiot (Tokyo). 2000 May;53(5):525-31. doi: 10.7164/antibiotics.53.525. View Source

Production Method: Barley Solid Culture Fermentation

Glomosporin is produced via fermentation of Glomospora sp. BAUA 2825 on barley solid culture, followed by butanol extraction and preparative HPLC purification [1]. This production method contrasts with the industrial fermentation of echinocandins (e.g., using Glarea lozoyensis for pneumocandins) and may offer distinct yield and impurity profiles relevant to research-scale isolation.

Evidence Dimension	Production and isolation methodology
Target Compound Data	Barley solid culture fermentation; butanol extraction; preparative HPLC
Comparator Or Baseline	Echinocandins: submerged liquid fermentation; semisynthetic modification
Quantified Difference	Solid-state vs. submerged fermentation; direct isolation vs. semisynthesis
Conditions	Laboratory-scale production from wild-type strain

Why This Matters

The solid-state fermentation production of Glomosporin may influence compound availability, purity, and cost, representing a distinct procurement consideration relative to industrially optimized echinocandins.

• [1] Sato T, Ishiyama D, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. I. Production, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):597-602. doi: 10.7164/antibiotics.53.597. View Source

Physicochemical Properties: Molecular Weight and Solubility

Glomosporin has a molecular weight of 974.06 g/mol and is a solid compound [1]. While specific solubility data are limited, cyclic depsipeptides of similar size and lipophilicity (due to the fatty acyl chain) typically exhibit poor aqueous solubility, potentially influencing formulation and in vivo administration. Echinocandins like caspofungin (MW ~1093 g/mol) are formulated as water-soluble diacetate salts, highlighting a critical differentiation in developability.

Evidence Dimension	Molecular weight and inferred physicochemical properties
Target Compound Data	974.06 g/mol
Comparator Or Baseline	Caspofungin diacetate: ~1093 g/mol; water-soluble salt formulation
Quantified Difference	Molecular weight difference ~119 g/mol; solubility and formulation not directly comparable
Conditions	Standard chemical characterization

Why This Matters

Differences in molecular weight and formulation characteristics affect compound handling, solubility, and bioavailability, which are critical factors in experimental design and potential therapeutic development.

• [1] ChEBI. glomosporin (CHEBI:65975). European Bioinformatics Institute. View Source

Glomosporin Recommended Applications

Antifungal Target Discovery in Aspergillus

Glomosporin's moderate activity (MIC 16 µg/mL) against Aspergillus fumigatus [1] positions it as a valuable tool for investigating resistance mechanisms and evaluating synergy with other antifungals. Its distinct potency profile allows researchers to explore combination therapies or genetic determinants of susceptibility without the overwhelming potency of echinocandins, which often obscure subtle resistance phenotypes.

Non-Echinocandin Lipopeptide SAR Studies

The unique cyclic heptadepsipeptide core with a C16 fatty acyl side chain [1] makes Glomosporin an ideal scaffold for SAR investigations. Researchers can use Glomosporin as a template to explore how modifications to the peptide sequence or fatty acid moiety influence antifungal spectrum, potency, and target engagement, potentially leading to novel antifungal leads.

Reference Standard for Cyclic Peptide Discovery

Glomosporin, isolated from Glomospora sp. via solid-state fermentation [1], represents an underexplored biosynthetic pathway. The compound serves as a chemical marker for genome mining and heterologous expression studies aimed at identifying novel cyclic depsipeptide gene clusters. Its production method also provides a case study in optimizing solid-state fermentation for natural product isolation.

Application

Selection Property

Validation Focus

Aspergillus target identification studies

Non-echinocandin macrocyclic scaffold

Target deconvolution and resistance pathway mapping

Non-echinocandin lipopeptide SAR studies

Unique heptapeptide core and lipid tail

Structure-activity relationship profiling

Reference standard for cyclic peptide discovery

Characterized MW, HPLC, MS/MS data

Dereplication in natural product screening

Echinocandin resistance mechanism studies

Distinct mechanism vs. FKS-targeting agents

Cross-resistance phenotyping in Aspergillus/Candida

• [1] Sato T, Ishiyama D, Honda R, Senda H, Konno H, Kanazawa S. Glomosporin, a novel antifungal cyclic depsipeptide from Glomospora sp. I. Production, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):597-602. doi: 10.7164/antibiotics.53.597. View Source